Cas no 106206-86-4 (1-(3-phenylpropyl)piperazine-2,6-dione)

• Product Name: 1-(3-phenylpropyl)piperazine-2,6-dione
• CAS No: 106206-86-4
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 1173601
• PubChem ID: 21530237
• Update Time: 2025-04-20

1-(3-phenylpropyl)piperazine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenylpropyl)piperazine-2,6-dione
• CTK0G3633
• SureCN9835589
• 1-(3-phenylpropyl)-piperazine-2,6-dione
• AKOS015155031
• 2,6-Piperazinedione, 1-(3-phenylpropyl)-
• 1-(3-phenylpropyl) piperazine-2,6-dione
• ACMC-20m9uk
• CTK0G3633; SureCN9835589; 1-(3-phenylpropyl)-piperazine-2,6-dione; AKOS015155031; 2,6-Piperazinedione, 1-(3-phenylpropyl)-; 1-(3-phenylpropyl) piperazine-2,6-dione; ACMC-20m9uk;
• SCHEMBL9835589
• 106206-86-4
• DTXSID00615658

• Inchi： 1S/C13H16N2O2/c16-12-9-14-10-13(17)15(12)8-4-7-11-5-2-1-3-6-11/h1-3,5-6,14H,4,7-10H2
• InChI Key： BWOASSKPUGHZSP-UHFFFAOYSA-N
• SMILES： O=C1CNCC(N1CCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 415.20105
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 78.43
• LogP: 0.84430